molecular formula C5H6NO4- B1149221 2-Oxoglutaramic Hemibarium Salt CAS No. 115271-76-6

2-Oxoglutaramic Hemibarium Salt

Cat. No. B1149221
CAS RN: 115271-76-6
M. Wt: 144.10544
InChI Key:
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Description

2-Oxoglutaramic Hemibarium Salt is the ω-amino acid derivative of α-ketoglutaric acid and the 2-oxo analogue of glutaramic acid . It acts as a gastrin-cholecystokinin (CCK) receptor blocker . It is used strictly for research and development purposes .

properties

IUPAC Name

5-amino-2,5-dioxopentanoate;barium(2+)
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InChI

InChI=1S/C5H7NO4.Ba/c6-4(8)2-1-3(7)5(9)10;/h1-2H2,(H2,6,8)(H,9,10);/q;+2/p-1
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InChI Key

SBPCVEIBDCSRGF-UHFFFAOYSA-M
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Canonical SMILES

C(CC(=O)N)C(=O)C(=O)[O-].[Ba+2]
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Molecular Formula

C5H6BaNO4+
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Molecular Weight

281.43 g/mol
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Product Name

2-Oxoglutaramic Hemibarium Salt

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